Cas no 954497-15-5 (9,9-Bis[4-(3,6-ditert-butyl-9H-carbazole-9-yl)phenyl]-9H-fluorene)

• Product Name: 9,9-Bis[4-(3,6-ditert-butyl-9H-carbazole-9-yl)phenyl]-9H-fluorene
• CAS No: 954497-15-5
• MF: C₆₅H₆₄N₂
• MW: 873.217077255249
• CID: 2084595
• Update Time: 2024-10-25

9,9-Bis[4-(3,6-ditert-butyl-9H-carbazole-9-yl)phenyl]-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 9,9-di(4,4’-bis(3,6-Di-tert-butyl-9H-carbazole)-phenyl)-9H-fluorene
• TBCPF
• 9,9-bis[4-(3,6-di-t-butylcarbazol-9-yl)phenyl]fluorene
• 9,9-Bis[4-(3,6-ditert-butyl-9H-carbazole-9-yl)phenyl]-9H-fluorene
• 9,9'-((9H-Fluorene-9,9-diyl)bis(4,1-phenylene))bis(3,6-di-tert-butyl-9H-carbazole)

• Inchi： 1S/C65H64N2/c1-61(2,3)43-25-33-57-51(37-43)52-38-44(62(4,5)6)26-34-58(52)66(57)47-29-21-41(22-30-47)65(55-19-15-13-17-49(55)50-18-14-16-20-56(50)65)42-23-31-48(32-24-42)67-59-35-27-45(63(7,8)9)39-53(59)54-40-46(64(10,11)12)28-36-60(54)67/h13-40H,1-12H3
• InChI Key： ZTGWLODJYMQPIL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)N2C3C=CC(=CC=3C3C=C(C=CC2=3)C(C)(C)C)C(C)(C)C)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 67
• Rotatable Bond Count: 8
• Complexity: 1480
• Topological Polar Surface Area: 9.9

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.0E-11 g/L) (25 ºC),